Cas no 62600-91-3 (4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine)

• Product Name: 4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine
• CAS No: 62600-91-3
• MF: C₂₄H₂₉N₃
• MW: 359.507165670395
• CID: 5733533
• Update Time: 2025-07-15

4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine Chemical and Physical Properties

Names and Identifiers

• 4,4''-[[4-(Methylamino)phenyl]methylene]bis[N,N-dimethyl-benzenamine]
• Benzenamine, 4,4'-[[4-(methylamino)phenyl]methylene]bis[N,N-dimethyl-
• 4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine

• Inchi： 1S/C24H29N3/c1-25-21-12-6-18(7-13-21)24(19-8-14-22(15-9-19)26(2)3)20-10-16-23(17-11-20)27(4)5/h6-17,24-25H,1-5H3
• InChI Key： APUVABKNTSHIJM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N(C)C)C=C1)(C1=CC=C(N(C)C)C=C1)C1=CC=C(NC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine

Comprehensive Overview of 4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine (CAS No. 62600-91-3)

4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine (CAS No. 62600-91-3) is a specialized organic compound widely utilized in advanced material science and industrial applications. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of high-performance polymers, dyes, and functional materials. Its methylamino and dimethyl-benzenamine groups contribute to its exceptional stability and reactivity, making it a valuable intermediate in chemical manufacturing.

In recent years, the demand for 4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine has surged due to its applications in cutting-edge technologies such as organic electronics and photovoltaics. Researchers and manufacturers are increasingly exploring its potential in sustainable material development, aligning with global trends toward eco-friendly solutions. The compound's ability to enhance the performance of conductive polymers and light-emitting diodes (LEDs) has garnered significant attention in both academic and industrial circles.

One of the most frequently searched questions related to this compound is: "What are the industrial uses of 4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine?" The answer lies in its versatility. Beyond electronics, it serves as a key component in the production of high-performance coatings and adhesives, where its thermal and chemical resistance properties are highly valued. Additionally, its role in dye synthesis has made it indispensable in the textile and printing industries.

The synthesis and handling of CAS No. 62600-91-3 require precise conditions to ensure optimal yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed for quality control, addressing another common query: "How is the purity of 4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine verified?" These methods ensure the compound meets stringent industry standards, particularly in sectors like pharmaceutical intermediates and specialty chemicals.

Environmental and safety considerations are also critical when working with 4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to prevent degradation and ensure longevity. This aligns with the growing emphasis on green chemistry and sustainable manufacturing practices, topics frequently discussed in contemporary research.

Looking ahead, the future of CAS No. 62600-91-3 appears promising, with ongoing studies exploring its potential in nanotechnology and biomedical applications. Its adaptability and functional properties position it as a material of interest for next-generation innovations. As industries continue to prioritize efficiency and sustainability, the relevance of this compound is expected to grow, further solidifying its place in modern chemistry.

For researchers and professionals seeking detailed technical data, the compound's spectral properties and reaction mechanisms are well-documented in peer-reviewed journals. This accessibility of information supports its widespread adoption and fosters collaboration across disciplines, addressing another common search query: "Where can I find reliable data on 4,4'-4-(Methylamino)phenylmethylenebisN,N-dimethyl-benzenamine?"